3-amino-6-(dimethylamino)-1-phenylpyrazolo[3,4-d][1,3]oxazin-4(1H)-one

• IUPAC Name: 3-amino-6-(dimethylamino)-1-phenylpyrazolo[3,4-d][1,3]oxazin-4-one
• InChI: InChI=1S/C13H13N5O2/c1-17(2)13-15-11-9(12(19)20-13)10(14)16-18(11)8-6-4-3-5-7-8/h3-7H,1-2H3,(H2,14,16)
• InChI Key: ZMTSDAKZZLRRPA-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=NC2=C(C(=NN2C3=CC=CC=C3)N)C(=O)O1
• Molecular Formula: C13H13N5O2
• Molecular Weight: 271.27 g/mol
• CAS No.: 136860-16-7

Description

3-amino-6-(dimethylamino)-1-phenylpyrazolo[3,4-d][1,3]oxazin-4(1H)-one, commonly referred to as PPDO, is an organic compound with a wide range of applications in the scientific field. It is a member of the oxazinone family, which is characterized by its heterocyclic ring structure and the presence of a nitrogen atom in its core. PPDO is a colorless, crystalline solid with a molecular weight of 221.31 g/mol. It is soluble in water and other organic solvents, making it a versatile compound for use in a variety of synthetic and analytical processes.

Scientific Research Applications

PPDO has a wide range of applications in the scientific field. It is used as a reagent in the synthesis of a variety of heterocyclic compounds, such as pyrazolopyridines and pyrazolopyrimidines. It is also used in the preparation of biologically active compounds, such as inhibitors of the enzyme aromatase, which is involved in the biosynthesis of estrogen. In addition, PPDO is used in the synthesis of pharmaceuticals, such as anti-inflammatory drugs and anti-cancer drugs.

Mechanism of Action

PPDO acts as an aromatase inhibitor by binding to the active site of the enzyme and blocking the binding of the substrate to the active site. This inhibits the enzyme’s ability to catalyze the conversion of androgens to estrogens.
Biochemical and Physiological Effects
The inhibition of aromatase by PPDO results in a decrease in the levels of circulating estrogens in the body. This can have a variety of effects, depending on the individual. In premenopausal women, it can result in a decrease in the symptoms of premenstrual syndrome. In postmenopausal women, it can result in a decrease in the risk of breast cancer, as well as a decrease in the risk of cardiovascular disease. In men, it can result in a decrease in the risk of prostate cancer.

Advantages and Limitations for Lab Experiments

The main advantage of using PPDO in lab experiments is its high solubility, which makes it easy to work with. Additionally, it is relatively inexpensive and readily available. However, there are some limitations to its use. For example, it is not very stable in the presence of light or heat, and it has a relatively short shelf life.

Future Directions

There are a variety of potential future directions for research involving PPDO. These include further studies into its mechanism of action, as well as investigations into its potential applications in the development of new drugs or drug delivery systems. Additionally, further research could be conducted into its potential use as an inhibitor of other enzymes, such as cytochrome P450 enzymes. Finally, further research could be conducted into its potential use as a reagent in the synthesis of other compounds.